molecular formula C18H16N4O3 B5012408 4-{[3-(4-oxo-3(4H)-quinazolinyl)propanoyl]amino}benzamide

4-{[3-(4-oxo-3(4H)-quinazolinyl)propanoyl]amino}benzamide

Cat. No. B5012408
M. Wt: 336.3 g/mol
InChI Key: MICOJCLFQZNUMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-{[3-(4-oxo-3(4H)-quinazolinyl)propanoyl]amino}benzamide” is a chemical compound with the linear formula C17H14N4O3 . It has a molecular weight of 322.326 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of “this compound” is defined by its linear formula C17H14N4O3 . Further details about its structure are not available in the search results.


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not detailed in the search results. The compound has a molecular weight of 322.326 and a linear formula of C17H14N4O3 .

Mechanism of Action

The mechanism of action of “4-{[3-(4-oxo-3(4H)-quinazolinyl)propanoyl]amino}benzamide” is not specified in the search results. Quinazolinone derivatives have been studied for their diverse biological activities, but specific mechanisms of action can vary widely depending on the specific compound and its biological target .

Future Directions

Quinazolinone derivatives have received significant attention due to their wide and distinct biopharmaceutical activities . They are considered noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utility . Future research may continue to explore the synthesis, properties, and potential applications of these compounds, including “4-{[3-(4-oxo-3(4H)-quinazolinyl)propanoyl]amino}benzamide”.

properties

IUPAC Name

4-[3-(4-oxoquinazolin-3-yl)propanoylamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N4O3/c19-17(24)12-5-7-13(8-6-12)21-16(23)9-10-22-11-20-15-4-2-1-3-14(15)18(22)25/h1-8,11H,9-10H2,(H2,19,24)(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MICOJCLFQZNUMU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NC3=CC=C(C=C3)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.